Cas no 132160-73-7 (N-alpha,Nomega,Nomega'-Tris-Z-L-arginine N-hydroxysuccinimide ester)

• Product Name: N-alpha,Nomega,Nomega'-Tris-Z-L-arginine N-hydroxysuccinimide ester
• CAS No: 132160-73-7
• MF: C₃₄H₃₅N₅O₁₀
• MW: 673.66920876503
• MDL: MFCD06795825
• CID: 898899
• PubChem ID: 13819633
• Update Time: 2025-06-08

N-alpha,Nomega,Nomega'-Tris-Z-L-arginine N-hydroxysuccinimide ester Chemical and Physical Properties

Names and Identifiers

• Z-ARG(Z)2-OSU
• NA,NW,NW'-TRIS-Z-L-ARGININE N-HYDROXYSUCCINIMIDE ESTER
• Nα,Nω,Nω'-Tris-Z-L-arginine N-hydroxysuccinimide ester
• Z-Arg(Z)?-OSu
• 1,3-diamino-2-aminomethylpropane
• 1.3-Diamino-2-aminomethyl-propan
• 2-amino-methyl-1,3-diamino-propane
• 2-Aminomethyl-propandiyldiamin
• 2-aminomethyl-propanediyldiamine
• Z-L-Arg(Z)2-OSu
• Z-ARGININE(Z)2-OSU
• Z-L-arginine N-hydroxysuccinimide ester
• TRI-Z-L-ARGININE HYDROXYSUCCINIMIDESTER
• TRI-Z-L-ARGININE HYDROXYSUCCINIMIDE ESTER
• N-ALPHA,N-OMEGA,N-OMEGA'-TRIS-Z-L-ARGININE N-HYDROXYSUCCINIMIDE ESTER
• (2,5-dioxopyrrolidin-1-yl) (2S)-5-[bis(phenylmethoxycarbonylamino)methylideneamino]-2-(phenylmethoxycarbonylamino)pentanoate
• 132160-73-7
• Z-Arg(Z)-OSu
• Nα,Nω,Nω'-Tris-Z-L-arginineN-hydroxysuccinimide ester≥ 98% (TLC)
• N-alpha,Nomega,Nomega'-Tris-Z-L-arginine N-hydroxysuccinimide ester

• MDL： MFCD06795825
• Inchi： 1S/C34H35N5O10/c40-28-18-19-29(41)39(28)49-30(42)27(36-32(43)46-21-24-11-4-1-5-12-24)17-10-20-35-31(37-33(44)47-22-25-13-6-2-7-14-25)38-34(45)48-23-26-15-8-3-9-16-26/h1-9,11-16,27H,10,17-23H2,(H,36,43)(H2,35,37,38,44,45)/t27-/m0/s1
• InChI Key： VXTIDXYCZXQJKB-MHZLTWQESA-N
• SMILES： O(C([C@H](CCC/N=C(\NC(=O)OCC1C=CC=CC=1)/NC(=O)OCC1C=CC=CC=1)NC(=O)OCC1C=CC=CC=1)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 673.23800
• Monoisotopic Mass: 673.23839233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 49
• Rotatable Bond Count: 22
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 191Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.1E-3 g/L) (25 ºC),
• PSA: 191.03000
• LogP: 4.98820

Additional information on N-alpha,Nomega,Nomega'-Tris-Z-L-arginine N-hydroxysuccinimide ester

Comprehensive Overview of N-alpha,Nomega,Nomega'-Tris-Z-L-arginine N-hydroxysuccinimide ester (CAS No. 132160-73-7)

N-alpha,Nomega,Nomega'-Tris-Z-L-arginine N-hydroxysuccinimide ester (CAS No. 132160-73-7) is a highly specialized peptide derivative widely utilized in biochemical research and pharmaceutical development. This compound belongs to the class of N-hydroxysuccinimide (NHS) esters, which are renowned for their reactivity with primary amines, making them indispensable in protein conjugation, crosslinking, and biomolecule labeling. The presence of multiple Z-protected arginine residues enhances its stability and specificity, catering to advanced applications in proteomics and drug delivery systems.

In recent years, the demand for N-alpha,Nomega,Nomega'-Tris-Z-L-arginine N-hydroxysuccinimide ester has surged due to its pivotal role in antibody-drug conjugates (ADCs) and targeted therapy research. Scientists frequently search for "NHS ester reactivity" or "arginine-based crosslinkers" to optimize experimental protocols. This compound's unique structure allows for efficient bioconjugation, a hot topic in cancer immunotherapy and precision medicine. Its CAS No. 132160-73-7 is often referenced in patents and publications focusing on peptide therapeutics and biocompatible materials.

The Z-protecting groups in N-alpha,Nomega,Nomega'-Tris-Z-L-arginine N-hydroxysuccinimide ester ensure selective deprotection under mild conditions, a feature highly valued in solid-phase peptide synthesis (SPPS). Researchers exploring "peptide modification techniques" or "NHS ester applications" will find this compound instrumental for introducing arginine-rich sequences into complex biomolecules. Its compatibility with aqueous buffers and organic solvents further broadens its utility in biomaterial engineering and nanoparticle functionalization.

From an SEO perspective, keywords like "CAS 132160-73-7 supplier," "Tris-Z-arginine NHS ester protocol," and "peptide conjugation reagents" align with current trends in life sciences. The compound's relevance to COVID-19 research (e.g., spike protein studies) and vaccine adjuvant development has also driven online queries. Unlike conventional linkers, this ester’s tri-functional design supports multivalent binding, a critical factor in cell-penetrating peptides (CPPs) and gene delivery vectors.

Quality control of N-alpha,Nomega,Nomega'-Tris-Z-L-arginine N-hydroxysuccinimide ester involves rigorous HPLC and mass spectrometry analyses, ensuring batch-to-batch consistency for high-impact journals submissions. Its lyophilized form guarantees long-term stability, addressing common search terms like "peptide reagent storage." As the biotech industry shifts toward personalized medicine, this compound’s role in theranostic agents and bioimaging probes continues to expand, solidifying its position as a cornerstone in modern chemical biology.